molecular formula C17H20N2OS B248789 1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine

1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine

Cat. No. B248789
M. Wt: 300.4 g/mol
InChI Key: OBCSZPDMBCXWFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is a potential drug candidate that has been studied for its potential therapeutic applications. This compound has been shown to exhibit pharmacological effects on the central nervous system, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically targeting the 5-HT1A receptor. This receptor is known to play a role in the regulation of mood, anxiety, and stress. By activating this receptor, this compound may help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This compound has been found to increase the levels of these neurotransmitters, which may contribute to its antidepressant and anxiolytic effects. Additionally, this compound has been shown to have antipsychotic properties, possibly due to its ability to modulate dopamine levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine in lab experiments is its potential therapeutic applications in various neurological disorders. This compound has been shown to exhibit pharmacological effects on the central nervous system, making it a promising candidate for further research. However, one limitation of using this compound is its complex synthesis method, which may make it difficult to obtain in large quantities for further studies.

Future Directions

For research may include:
1. Investigating the potential of this compound for the treatment of other neurological disorders, such as bipolar disorder and post-traumatic stress disorder.
2. Developing more efficient and cost-effective synthesis methods for this compound to facilitate further research.
3. Studying the long-term effects of this compound on the brain and its potential for addiction or abuse.
4. Conducting clinical trials to evaluate the safety and efficacy of this compound in humans.
In conclusion, 1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine is a potential drug candidate that has been studied for its potential therapeutic applications in various neurological disorders. Its complex synthesis method may make it difficult to obtain in large quantities for further studies, but its pharmacological properties make it a promising candidate for future research. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine involves the reaction of 2-thiophenecarboxylic acid with 2-methylbenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature. The resulting product is then purified using column chromatography to obtain the desired compound.

Scientific Research Applications

1-(2-Methylbenzyl)-4-(2-thienylcarbonyl)piperazine has been studied for its potential therapeutic applications in various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to exhibit antidepressant and anxiolytic effects in animal models. Additionally, this compound has been found to have antipsychotic properties, making it a potential candidate for the treatment of schizophrenia.

properties

Molecular Formula

C17H20N2OS

Molecular Weight

300.4 g/mol

IUPAC Name

[4-[(2-methylphenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone

InChI

InChI=1S/C17H20N2OS/c1-14-5-2-3-6-15(14)13-18-8-10-19(11-9-18)17(20)16-7-4-12-21-16/h2-7,12H,8-11,13H2,1H3

InChI Key

OBCSZPDMBCXWFI-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC=CS3

Canonical SMILES

CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC=CS3

Origin of Product

United States

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